Cas no 648917-54-8 (Benzoic acid, 2-[3-methyl-5-(2-nitrophenyl)-4H-1,2,4-triazol-4-yl]-)

• Product Name: Benzoic acid, 2-[3-methyl-5-(2-nitrophenyl)-4H-1,2,4-triazol-4-yl]-
• CAS No: 648917-54-8
• MF: C₁₆H₁₂N₄O₄
• MW: 324.29088306427
• CID: 412519
• PubChem ID: 21883887
• Update Time: 2025-04-19

Benzoic acid, 2-[3-methyl-5-(2-nitrophenyl)-4H-1,2,4-triazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[3-methyl-5-(2-nitrophenyl)-4H-1,2,4-triazol-4-yl]-
• 2-[3-methyl-5-(2-nitrophenyl)-1,2,4-triazol-4-yl]benzoic acid
• 648917-54-8
• 2-[3-Methyl-5-(2-nitrophenyl)-4H-1,2,4-triazol-4-yl]benzoic acid
• SCHEMBL4405110
• 2-[3-methyl-5-(2-nitrophenyl)-[1,2,4]triazol-4-yl]benzoic acid
• DTXSID30619402
• 2-(3-Methyl-5-(2-nitrophenyl)-4H-1,2,4-triazol-4-yl)benzoic acid
• VHDDUBSGKCWLRF-UHFFFAOYSA-N

• Inchi： 1S/C16H12N4O4/c1-10-17-18-15(11-6-2-5-9-14(11)20(23)24)19(10)13-8-4-3-7-12(13)16(21)22/h2-9H,1H3,(H,21,22)
• InChI Key： VHDDUBSGKCWLRF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C(C)=NN=C1C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 324.08596
• Monoisotopic Mass: 324.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 111.15